4-(4-Methylpiperidin-4-yl)morpholine dihydrochloride
Description
4-(4-Methylpiperidin-4-yl)morpholine dihydrochloride is a chemical compound with the IUPAC name 4-(4-methyl-4-piperidinyl)morpholine dihydrochloride . It has a molecular weight of 257.2 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H20N2O.2ClH/c1-10(2-4-11-5-3-10)12-6-8-13-9-7-12;;/h11H,2-9H2,1H3;2*1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 257.2 . Other physical and chemical properties like melting point, boiling point, etc., are not available in the search results.Scientific Research Applications
Synthesis of Nitrobenzonitriles
This compound may be used to synthesize 2-(4-morpholinopiperidin-1-yl)-5-nitrobenzonitrile . Nitrobenzonitriles are important intermediates in organic synthesis and can be used to produce various pharmaceuticals and agrochemicals .
Synthesis of Benzocarbazoles
It can also be used in the synthesis of 9-bromo-6,6-dimethyl-8-(4-morpholin-4-yl-piperidin-1-yl)-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile . Benzocarbazoles are a class of compounds that have shown potential in various biological activities, including anticancer, antiviral, and anti-inflammatory effects .
Development of Selective Adenosine A2A Receptor Antagonists
The compound has been used as a reactant for the synthesis of selective adenosine A2A receptor antagonists . These antagonists have potential therapeutic applications in Parkinson’s disease, pain, depression, and other conditions .
Production of Antidepressants
It has been used in the synthesis of antidepressants . Antidepressants are medications that can help relieve symptoms of depression, social anxiety disorder, anxiety disorders, seasonal affective disorder, and dysthymia, or mild chronic depression .
Restoration of E-cadherin Expression
The compound has been used in the development of small molecules that restore E-cadherin expression and reduce invasion in colorectal carcinoma cells . E-cadherin is a protein that helps cells stick together, and its loss is associated with cancer progression and metastasis .
Inhibition of Platelet Aggregation
It has been used in the synthesis of orally bioavailable P2Y12 antagonists for the inhibition of platelet aggregation . These antagonists can prevent blood clots and have potential applications in the treatment of thrombosis and other cardiovascular diseases .
properties
IUPAC Name |
4-(4-methylpiperidin-4-yl)morpholine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.2ClH/c1-10(2-4-11-5-3-10)12-6-8-13-9-7-12;;/h11H,2-9H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZCXOFZJOMLDSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNCC1)N2CCOCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10674276 |
Source
|
| Record name | 4-(4-Methylpiperidin-4-yl)morpholine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10674276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylpiperidin-4-yl)morpholine dihydrochloride | |
CAS RN |
1208090-98-5 |
Source
|
| Record name | 4-(4-Methylpiperidin-4-yl)morpholine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10674276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
